Cas no 2407087-98-1 (N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine)

• Product Name: N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine
• CAS No: 2407087-98-1
• MF: C₁₅H₁₀ClFIN₃O
• MW: 429.615277767181
• CID: 5058642
• Update Time: 2025-06-08

N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine
• SB75186
• 4-Quinazolinamine, N-(3-chloro-2-fluorophenyl)-6-iodo-7-methoxy-

• Inchi： 1S/C15H10ClFIN3O/c1-22-13-6-12-8(5-10(13)18)15(20-7-19-12)21-11-4-2-3-9(16)14(11)17/h2-7H,1H3,(H,19,20,21)
• InChI Key： OLXVIMXSTGINLQ-UHFFFAOYSA-N
• SMILES： IC1C(=CC2=C(C=1)C(=NC=N2)NC1C=CC=C(C=1F)Cl)OC

Computed Properties

• Exact Mass: 428.95412 g/mol
• Monoisotopic Mass: 428.95412 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 47
• Molecular Weight: 429.61

Additional information on N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine

N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine (CAS No. 2407087-98-1): A Comprehensive Overview

N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine (CAS No. 2407087-98-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the quinazoline class, which is known for its diverse biological activities, including antitumor, anti-inflammatory, and antiviral properties. The unique structural features of this molecule, particularly the presence of a chloro, fluoro, and iodo substituent, along with a methoxy group, make it an intriguing candidate for further investigation.

The quinazoline scaffold has been extensively studied for its ability to inhibit various kinases, which are key enzymes involved in cellular signaling pathways. Kinase inhibitors have shown promise in the treatment of various cancers by disrupting the aberrant signaling that drives tumor growth and progression. Recent research has highlighted the potential of N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine as a potent inhibitor of specific kinases, making it a valuable lead compound for drug development.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine. The compound was found to exhibit high selectivity and potency against several kinases, including EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These kinases are crucial targets in cancer therapy due to their roles in promoting angiogenesis and cell proliferation. The study also demonstrated that the compound effectively inhibited tumor growth in xenograft models, suggesting its potential as an anticancer agent.

The presence of the chloro, fluoro, and iodo substituents in the structure of N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-amine contributes to its unique pharmacological profile. The chloro and fluoro groups enhance the lipophilicity of the molecule, facilitating its cellular uptake and improving its bioavailability. The iodo substituent, on the other hand, provides additional steric hindrance and electronic effects that can influence the binding affinity and selectivity of the compound towards its target kinases.

The methoxy strong group is another key feature of this molecule. It has been shown to improve the solubility and metabolic stability of quinazoline derivatives, which are often prone to rapid metabolism and poor solubility. This enhancement in solubility and stability is crucial for optimizing the pharmacokinetic properties of the compound, ensuring that it can effectively reach its target site in vivo.

Beyond its potential as an anticancer agent, recent studies have also explored the broader biological activities of N-(3-chloro-2-fluoro-phenyl)-6-iodo-7-methoxy-quinazolin-4-am ine strong>. For instance, research published in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This dual functionality as both an anticancer and anti-inflammatory agent makes it a versatile candidate for further development.

The development of new therapeutic agents is a complex process that involves extensive preclinical and clinical testing. Preclinical studies have shown that < strong>N-(3-chloro -2-fluoro -phenyl) -6 -iod o -7 -meth oxy -quin azolin -4 -amine< /stron g > exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for advancing the compound into clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various cancers. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for further clinical investigation and highlight the potential of this compound as a novel therapeutic option.

In conclusion, N-(3-chlor o -2-f luor o -phen yl) -6-i od o -7-m eth oxy-qu i nazol i n -4-a mine (CAS No. 2407087 -98 -1) represents an exciting advancement in medicinal chemistry. Its unique structural features and diverse biological activities make it a promising lead compound for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for future innovations in cancer therapy.